Cas no 2034345-11-2 (N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide)

• Product Name: N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide
• CAS No: 2034345-11-2
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5550463
• Update Time: 2025-06-11

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-[[2-(2-furanyl)-3-pyridinyl]methyl]tetrahydro-
• N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide

• Inchi： 1S/C15H16N2O3/c18-15(12-5-8-19-10-12)17-9-11-3-1-6-16-14(11)13-4-2-7-20-13/h1-4,6-7,12H,5,8-10H2,(H,17,18)
• InChI Key： WHKTWBDFLYTORP-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2=CC=CN=C2C2=CC=CO2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide

Introduction to N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide (CAS No. 2034345-11-2)

N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2034345-11-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide integrates key pharmacophoric elements that contribute to its potential therapeutic applications.

The core structure of this compound features a pyridine ring substituted at the 3-position with a furan moiety, which is further connected to a methyl group through an oxolane ring. This arrangement creates a unique three-dimensional conformation that is conducive to interactions with biological targets. The furan-2-yl and pyridin-3-yl substituents are particularly noteworthy, as they are known to enhance the solubility and bioavailability of pharmaceutical compounds, thereby facilitating their absorption and distribution within the body.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate biological pathways associated with various diseases. N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide has emerged as a compound of interest due to its structural features that suggest potential activity in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The oxolane ring, in particular, is a versatile scaffold that has been employed in the design of bioactive molecules due to its ability to stabilize reactive intermediates and enhance binding affinity.

The synthesis of N-{[2-(furan-2-yl)pyridin-3-yl]methyl}oxolane-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the furan-2-yl group onto the pyridine ring is typically achieved through nucleophilic substitution reactions, while the subsequent attachment of the methyl group via an oxolane ring necessitates careful selection of protecting groups and coupling reagents. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

Evidence from preclinical studies suggests that N-{[2-(furan-2-yl)

The structural versatility of N-{[2-(

In conclusion, N-{[2-(